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Compound of Interest

Compound Name: (-)-Domoic acid

CAS No.: 123406-51-9

Cat. No.: B14164770

Get Quote

An in-depth exploration of the seminal discovery, isolation, and characterization of (-)-domoic
acid from the red alga Chondria armata. This guide is intended for researchers, scientists, and

drug development professionals, providing a comprehensive overview of the historical context,

experimental protocols, and key data associated with this potent neurotoxin.

Introduction: A Serendipitous Discovery in
Traditional Medicine
(-)-Domoic acid, a potent neurotoxin and the causative agent of Amnesic Shellfish Poisoning

(ASP), was first discovered and isolated from the red alga Chondria armata.[1][2][3] This

seaweed, known in the Tokunoshima dialect of Japan as "dōmoi" or "hanayanagi," had a long

history of use in traditional medicine as an anthelmintic, a substance that expels parasitic

worms.[1][2] It was this traditional application that drew the attention of Japanese scientists in

the mid-20th century, leading to a landmark discovery in natural product chemistry.

In the 1950s, researchers Takemoto and Daigo embarked on a study to identify the active

anthelmintic principle within Chondria armata.[1][4] Their investigations culminated in the

successful isolation and structural elucidation of a novel, water-soluble, and crystalline

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14164770#bc-rfq
https://www.benchchem.com/product/b14164770/docs?utm_src=pdf-body#the-discovery-and-isolation-of-domoic-acid-from-chondria-armata-a-technical-guide
https://www.benchchem.com/product/b14164770/docs?utm_src=pdf-body#the-discovery-and-isolation-of-domoic-acid-from-chondria-armata-a-technical-guide
https://www.benchchem.com/product/b14164770/docs?utm_src=pdf-body#the-discovery-and-isolation-of-domoic-acid-from-chondria-armata-a-technical-guide
https://www.issc.org/sites/default/files/uploads/-22-com-docs/domoic-acid-and-human-exposure-risks.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8833176/
https://en.wikipedia.org/wiki/Domoic_acid
https://www.issc.org/sites/default/files/uploads/-22-com-docs/domoic-acid-and-human-exposure-risks.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8833176/
https://www.issc.org/sites/default/files/uploads/-22-com-docs/domoic-acid-and-human-exposure-risks.pdf
https://www.mdpi.com/2227-9717/11/2/592
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14164770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound they named domoic acid, in honor of the local name for the seaweed.[1][4] This

initial discovery laid the groundwork for decades of research into the chemistry, toxicology, and

biosynthesis of this remarkable molecule.

Physicochemical Properties of (-)-Domoic Acid
The initial studies by Takemoto and Daigo, along with subsequent research, have established

the key physicochemical properties of (-)-domoic acid. These properties are crucial for its

extraction, purification, and analytical determination.

Property Value References

Molecular Formula C₁₅H₂₁NO₆ [3]

Molar Mass 311.334 g/mol [3]

Melting Point 223-224 °C [4]

Appearance White crystalline powder [4]

Solubility in Water 8 mg/mL [4][5]

Solubility in Methanol 0.6 mg/mL [4][5]

Maximum UV Absorbance

(λmax)
242 nm [1][4]

Experimental Protocols: From Traditional Extraction
to Modern Purification
The isolation of (-)-domoic acid from Chondria armata has evolved from classical chemical

extraction techniques to more refined chromatographic methods. This section details both a

representative historical protocol and modern, high-resolution approaches.

Historical Isolation Methodology (Circa 1950s)
While the precise, step-by-step protocol from the original publications of Takemoto and Daigo is

not readily available in modern literature, a representative procedure reflecting the techniques
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of that era can be reconstructed. This process would have relied on classical wet chemistry and

chromatographic techniques.

Experimental Workflow: Historical Isolation
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Caption: A logical workflow for the historical isolation of (-)-domoic acid.
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Methodology:

Extraction: Dried and powdered Chondria armata (e.g., 1 kg) would be subjected to repeated

extraction with boiling water. This method is effective due to the high water solubility of

domoic acid.

Decolorization: The aqueous extract would then be treated with activated charcoal to remove

pigments and other lipophilic impurities.

Elution: The domoic acid adsorbed onto the charcoal would be eluted with a basic solution,

such as aqueous ammonia.

Ion-Exchange Chromatography: The eluted solution would be further purified using ion-

exchange chromatography, a common technique at the time for separating amino acids and

other charged molecules.

Crystallization: The fractions containing domoic acid would be concentrated, and the

compound would be crystallized, likely from an aqueous alcohol solution, to yield a pure,

crystalline product.

Modern Isolation and Purification Protocol
Contemporary methods for isolating (-)-domoic acid and its analogs from Chondria armata

employ more advanced chromatographic and analytical techniques, allowing for higher purity

and more accurate quantification.

Experimental Workflow: Modern Isolation and Analysis
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Caption: A typical modern workflow for the isolation and analysis of (-)-domoic acid.
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Methodology:

Extraction: Homogenized algal tissue is typically extracted with an aqueous methanol

solution (e.g., 50% methanol in water).[6]

Clarification: The crude extract is clarified by centrifugation to remove solid debris.

Solid-Phase Extraction (SPE): The supernatant is passed through an SPE cartridge (e.g.,

strong anion exchange) to remove interfering compounds and concentrate the domoic acid

fraction.

High-Performance Liquid Chromatography (HPLC): The purified extract is then subjected to

reversed-phase HPLC with UV detection at 242 nm for quantification.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS): For structural confirmation and

sensitive detection of domoic acid and its various isomers, LC-MS/MS is employed.[7]

Quantitative Analysis of Domoic Acid and Related
Compounds in Chondria armata
Recent studies have focused on quantifying the levels of (-)-domoic acid and its naturally

occurring isomers in Chondria armata. This data is crucial for understanding the biosynthesis of

these compounds and for assessing the potential toxicity of the alga.

Compound
Concentration in C. armata
(µg/g wet weight) -
Representative Data

Analytical Method

(-)-Domoic Acid 2273 - 3308 LC-MS

Isodomoic Acid A Varies LC-MS

Isodomoic Acid B Varies, can be a major isomer LC-MS

Isodomoic Acid C Varies LC-MS

Isodomoic Acid G Detected ESI-MS, ¹H-NMR

Isodomoic Acid H Detected ESI-MS, ¹H-NMR
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Note: The concentrations of domoic acid and its isomers can vary significantly depending on

the geographic location, season, and specific strain of Chondria armata.[8]

Biosynthesis of (-)-Domoic Acid in Chondria armata
The biosynthesis of (-)-domoic acid is a complex process that has been the subject of

considerable research. While the complete pathway is still under investigation, a proposed

scheme involves the condensation of geranyl pyrophosphate (GPP) and L-glutamic acid.

Proposed Biosynthetic Pathway of Domoic Acid
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Caption: A simplified proposed biosynthetic pathway for (-)-domoic acid.

Recent research has identified several novel compounds related to domoic acid in C. armata,

which are believed to be biosynthetic precursors.[9] These include linear compounds such as

N-geranyl-L-glutamic acid, which are thought to cyclize to form the characteristic pyrrolidine

ring of the domoic acid skeleton.[9] Subsequent oxidation and isomerization steps are then

proposed to lead to the formation of various isodomoic acids and finally (-)-domoic acid itself.

[9]

Conclusion
The discovery of (-)-domoic acid in Chondria armata is a compelling example of how

traditional knowledge can lead to significant scientific breakthroughs. From its initial isolation
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using classical chemical techniques to its modern analysis with sophisticated instrumentation,

the study of this potent neurotoxin continues to be an active area of research. The detailed

understanding of its properties, isolation, and biosynthesis is essential for the fields of natural

product chemistry, toxicology, and drug development, where domoic acid and its analogs serve

as important pharmacological tools for studying glutamate receptors. The ongoing exploration

of the biosynthesis of domoic acid in Chondria armata also holds promise for uncovering novel

enzymatic pathways and biocatalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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